Cas no 63878-51-3 (2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4,6-trimethoxyphenyl)-)

2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4,6-trimethoxyphenyl)- structure
63878-51-3 structure
Product Name:2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4,6-trimethoxyphenyl)-
CAS No:63878-51-3
MF:C20H22O7
MW:374.384486675262
CID:425512
Update Time:2024-03-01

2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4,6-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4,6-trimethoxyphenyl)-
    • 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(2-hydroxy-3,4,6-trimethoxyphenyl)-
    • 2'-Hydroxy-3',4',6',3,4-pentamethoxychalcone
    • Inchi: 1S/C20H22O7/c1-23-14-9-7-12(10-15(14)24-2)6-8-13(21)18-16(25-3)11-17(26-4)20(27-5)19(18)22/h6-11,22H,1-5H3
    • InChI Key: HJEVKPPOPFNTMA-UHFFFAOYSA-N
    • SMILES: C(C1=C(OC)C=C(OC)C(OC)=C1O)(=O)C=CC1=CC=C(OC)C(OC)=C1

Computed Properties

  • Exact Mass: 374.13656
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • XLogP3: 2.552

Experimental Properties

  • Density: 1.214±0.06 g/cm3(Predicted)
  • Melting Point: 143 °C
  • Boiling Point: 586.1±50.0 °C(Predicted)
  • PSA: 83.45
  • pka: 6.71±0.45(Predicted)
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